Cas no 1803750-58-4 (Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate)

• Product Name: Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate
• CAS No: 1803750-58-4
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010294
• Update Time: 2025-06-11

Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-8-4-9(6-12(14)15-2)11(16)5-10(8)7-13/h4-5,16H,3,6H2,1-2H3
• InChI Key： JFSOXMFRZZIPRQ-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CC)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate

Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate (CAS No. 1803750-58-4): A Comprehensive Overview

Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate (CAS No. 1803750-58-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising candidate for various chemical and biological applications. The presence of both cyano and mercaptophenyl groups in its molecular framework makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, featuring a phenyl ring substituted with an ethyl group, a cyano group, and a mercaptophenyl moiety, contributes to its reactivity and potential utility. The cyano group (-CN) is known for its ability to participate in nucleophilic substitution reactions, while the mercaptophenyl group (-SCH₂-) offers opportunities for thiol-based interactions. These functional groups make Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate a valuable building block in medicinal chemistry, enabling the construction of intricate pharmacophores.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate has been explored as a precursor in the synthesis of compounds that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Its structural motif aligns well with the requirements for binding to biological targets, making it a focal point in drug discovery efforts.

One of the most compelling aspects of Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The compound's ability to modulate kinase activity has been investigated through computational modeling and experimental validation. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain kinases, which could lead to the development of novel therapeutic strategies.

The cyano group in Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate also contributes to its potential utility in materials science. Cyano-substituted compounds are known for their photochemical properties and have been used in the development of organic semiconductors and light-emitting diodes (LEDs). The mercaptophenyl moiety further enhances its versatility by allowing for coordination with metal ions, which is relevant in catalysis and material design.

The synthesis of Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the functionalization of a phenolic precursor, followed by cyanation and thiolation steps. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's complexity but also showcase the advancements in synthetic organic chemistry.

In terms of applications, Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate has found utility beyond pharmaceuticals. It serves as an intermediate in the production of agrochemicals, where its structural features contribute to the efficacy of crop protection agents. Additionally, its role in material science research underscores its broad applicability across multiple scientific disciplines.

The safety profile of Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure risks.

The future prospects for Methyl 4-cyano-5-ethyl-2-mercaptophenylacetate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to new discoveries and advancements that could benefit society.